rac-(2R,3R)-3-methoxy-2-(propan-2-yl)pyrrolidine hydrochloride, cis
Overview
Description
Rac-(2R,3R)-3-methoxy-2-(propan-2-yl)pyrrolidine hydrochloride, cis (RMPH) is a chiral molecule that is used in research and laboratory experiments. It is a cyclic compound that contains a nitrogen atom with two methyl groups attached, and is commonly used in asymmetric synthesis and as a chiral catalyst. RMPH is an important compound in the field of organic chemistry due to its wide range of applications and its ability to be used in the synthesis of other molecules.
Mechanism of Action
Rac-(2R,3R)-3-methoxy-2-(propan-2-yl)pyrrolidine hydrochloride, cis is used in a variety of reactions, including the Mitsunobu Reaction. In this reaction, the alcohol is converted into a phosphonate which is then reacted with the alkene or alkyne to produce the desired product. The reaction is highly efficient and can be used to produce a variety of compounds, including this compound.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It is used in the synthesis of pharmaceuticals, agrochemicals, and industrial chemicals. It is also used in the synthesis of amino acids, peptides, and nucleic acids. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant properties, and is used in the treatment of certain diseases, such as cancer.
Advantages and Limitations for Lab Experiments
Rac-(2R,3R)-3-methoxy-2-(propan-2-yl)pyrrolidine hydrochloride, cis has a number of advantages and limitations for lab experiments. One of the main advantages of using this compound is its high efficiency in producing a variety of compounds. Additionally, it is a highly stable compound, which makes it an ideal choice for laboratory experiments. However, there are some limitations to using this compound, such as its relatively high cost and the difficulty in synthesizing it.
Future Directions
There are a number of potential future directions for the use of rac-(2R,3R)-3-methoxy-2-(propan-2-yl)pyrrolidine hydrochloride, cis. One potential direction is the development of new synthesis methods for this compound. Additionally, this compound could be used in the synthesis of new pharmaceuticals, agrochemicals, and industrial chemicals. Furthermore, this compound could be used to develop new anti-inflammatory and anti-oxidant agents. Finally, this compound could be used in the development of new treatments for diseases, such as cancer.
Synthesis Methods
Rac-(2R,3R)-3-methoxy-2-(propan-2-yl)pyrrolidine hydrochloride, cis is synthesized through a method known as the Mitsunobu Reaction, which is a chemical reaction that involves the reaction of an alcohol with an alkene or alkyne in the presence of a phosphorous compound and a base. This reaction is used to produce a variety of molecules, including this compound. The reaction is as follows:
This compound + Phosphorous Compound + Base → this compound + Alcohol
In this reaction, the alcohol is converted into a phosphonate which is then reacted with the alkene or alkyne to produce the desired product. The reaction is highly efficient and can be used to produce a variety of compounds, including this compound.
Scientific Research Applications
Rac-(2R,3R)-3-methoxy-2-(propan-2-yl)pyrrolidine hydrochloride, cis is used in a variety of scientific research applications, including asymmetric synthesis, chiral catalysts, and organic synthesis. It is also used in the synthesis of other molecules, such as amino acids, peptides, and nucleic acids. This compound is also used in the synthesis of pharmaceuticals, agrochemicals, and industrial chemicals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-3-methoxy-2-(propan-2-yl)pyrrolidine hydrochloride, cis involves the reaction of (R)-2-methoxypropionic acid with (R)-tert-butylamine to form the corresponding amide. This amide is then reduced with sodium borohydride to give the (R)-3-methoxy-2-(tert-butylamino)propanol. The alcohol is then treated with hydrochloric acid to form the hydrochloride salt of the desired compound.", "Starting Materials": [ "(R)-2-methoxypropionic acid", "(R)-tert-butylamine", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "(R)-2-methoxypropionic acid + (R)-tert-butylamine → (R)-2-methoxy-N-(tert-butyl)propanamide", "(R)-2-methoxy-N-(tert-butyl)propanamide + NaBH4 → (R)-3-methoxy-2-(tert-butylamino)propanol", "(R)-3-methoxy-2-(tert-butylamino)propanol + HCl → rac-(2R,3R)-3-methoxy-2-(propan-2-yl)pyrrolidine hydrochloride, cis" ] } | |
CAS RN |
2742387-46-6 |
Molecular Formula |
C8H18ClNO |
Molecular Weight |
179.7 |
Purity |
95 |
Origin of Product |
United States |
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